Cas no 896697-66-8 (2-({4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-({4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 896697-66-8
• MF: C₂₅H₂₂N₄O₄S
• MW: 474.531584262848
• CID: 5340470
• Update Time: 2025-06-22

2-({4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-[(2H-1,3-benzodioxol-5-yl)amino]quinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• 2-{[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]thio}-N-(4-ethoxyphenyl)acetamide
• 2-[4-(1,3-benzodioxol-5-ylamino)quinazolin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• 2-((4-(benzo[d][1,3]dioxol-5-ylamino)quinazolin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 2-({4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C25H22N4O4S/c1-2-31-18-10-7-16(8-11-18)26-23(30)14-34-25-28-20-6-4-3-5-19(20)24(29-25)27-17-9-12-21-22(13-17)33-15-32-21/h3-13H,2,14-15H2,1H3,(H,26,30)(H,27,28,29)
• InChI Key： IODCBLLKTMMBOP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NC2C=CC=CC=2C(=N1)NC1C=CC2=C(C=1)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 665
• XLogP3: 5.3
• Topological Polar Surface Area: 120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-({4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

Compound CAS No 896697-66-8: 2-{[4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

The compound CAS No 896697-66-8, known as 2-{[4-(2H-1,3-benzodioxol-5-yl)aminoquinazolin-2-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes a quinazoline ring system, a benzodioxole moiety, and an ethoxyphenyl group, all interconnected through sulfur and amide linkages.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate structures, leveraging catalytic asymmetric synthesis and microwave-assisted reactions to enhance yield and purity. The molecule's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to photochemical reactions under UV light.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies as a potential anticancer agent. Research indicates that it exhibits selective cytotoxicity against various cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action involves the inhibition of key enzymes such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are critical for cell cycle regulation and tumor progression.

Moreover, the compound's ability to modulate cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, has been extensively documented in recent studies. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting metastatic cancers. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its progression toward clinical trials.

Beyond its pharmacological applications, this compound has also garnered interest in materials science due to its unique electronic properties. Its quinazoline core exhibits strong fluorescence under specific conditions, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent research has focused on optimizing its photophysical properties through structural modifications, aiming to enhance emission efficiency and stability.

In conclusion, the compound CAS No 896697-66-8 represents a remarkable example of how advanced synthetic techniques and interdisciplinary research can lead to innovative solutions in medicine and technology. As ongoing studies continue to uncover its full potential, this molecule stands at the forefront of scientific discovery.